Cas no 869071-35-2 (N'-(4-methoxyphenyl)methyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide)

• Product Name: N'-(4-methoxyphenyl)methyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• CAS No: 869071-35-2
• MF: C₂₂H₂₇N₃O₆S
• MW: 461.531284570694
• CID: 6236027
• PubChem ID: 16825572
• Update Time: 2025-07-09

N'-(4-methoxyphenyl)methyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-methoxyphenyl)methyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• N1-(4-methoxybenzyl)-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide
• VU0489594-1
• N'-[(4-methoxyphenyl)methyl]-N-{[3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide
• N'-[(4-methoxyphenyl)methyl]-N-[[3-(4-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide
• AKOS024614522
• F1851-0012
• 869071-35-2

• Inchi： 1S/C22H27N3O6S/c1-16-4-10-19(11-5-16)32(28,29)25-12-3-13-31-20(25)15-24-22(27)21(26)23-14-17-6-8-18(30-2)9-7-17/h4-11,20H,3,12-15H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key： ZESCQKNXMSBBKQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCCOC1CNC(C(NCC1C=CC(=CC=1)OC)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 461.16205676g/mol
• Monoisotopic Mass: 461.16205676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 122Ų

Additional information on N'-(4-methoxyphenyl)methyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

Comprehensive Overview of N'-(4-methoxyphenyl)methyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS No. 869071-35-2)

The compound N'-(4-methoxyphenyl)methyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide, identified by its CAS No. 869071-35-2, is a sophisticated organic molecule with a unique structural framework. This compound has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. The presence of both 4-methoxyphenyl and 4-methylbenzenesulfonyl moieties in its structure suggests a high degree of versatility, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their widespread use in pharmaceuticals and agrochemicals. The 1,3-oxazinan-2-ylmethyl group in this compound further enhances its bioactivity, potentially contributing to its efficacy in targeting specific biological pathways. Researchers are particularly intrigued by its potential role in modulating enzyme activity, which could pave the way for innovative treatments for various conditions. This aligns with the growing trend of personalized medicine and targeted therapies, which are among the most searched topics in the pharmaceutical domain.

The synthesis of N'-(4-methoxyphenyl)methyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide involves a multi-step process, highlighting the complexity of its molecular architecture. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods are frequently discussed in scientific forums, reflecting the community's interest in robust characterization protocols. The compound's stability under various conditions is also a key area of investigation, as it impacts its suitability for long-term storage and application.

From a commercial perspective, CAS No. 869071-35-2 is often sought after by pharmaceutical companies and research institutions specializing in small molecule therapeutics. Its potential as a lead compound in drug development is underscored by its ability to interact with biological targets selectively. This has led to a surge in patent filings and publications, further cementing its relevance in the scientific community. The compound's name, though complex, is frequently abbreviated in literature to facilitate easier reference, a practice common among researchers dealing with lengthy chemical nomenclature.

Environmental and safety considerations are also paramount when working with N'-(4-methoxyphenyl)methyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide. While it is not classified as a hazardous material, proper handling protocols are essential to ensure workplace safety. This aspect resonates with the increasing emphasis on green chemistry and sustainable practices, topics that dominate contemporary discussions in the chemical industry. The compound's biodegradability and ecological impact are areas of ongoing research, aligning with global efforts to minimize environmental footprints.

In conclusion, N'-(4-methoxyphenyl)methyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS No. 869071-35-2) represents a promising candidate in the realm of medicinal chemistry. Its intricate structure, combined with its potential therapeutic applications, makes it a focal point for both academic and industrial research. As the scientific community continues to explore its properties, this compound is likely to remain a subject of intense study and innovation.